3-(4-fluorobenzyl)-5-{[1-(4-nitrobenzyl)-1H-indol-3-yl]methylene}-2,4-imidazolidinedione

• IUPAC Name: (5E)-3-[(4-fluorophenyl)methyl]-5-[[1-[(4-nitrophenyl)methyl]indol-3-yl]methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C26H19FN4O4/c27-20-9-5-18(6-10-20)15-30-25(32)23(28-26(30)33)13-19-16-29(24-4-2-1-3-22(19)24)14-17-7-11-21(12-8-17)31(34)35/h1-13,16H,14-15H2,(H,28,33)/b23-13+
• InChI Key: ZXFKYJLIMZHWME-YDZHTSKRSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)[N+](=O)[O-])C=C4C(=O)N(C(=O)N4)CC5=CC=C(C=C5)F
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)[N+](=O)[O-])/C=C/4\C(=O)N(C(=O)N4)CC5=CC=C(C=C5)F
• Molecular Formula: C26H19FN4O4
• Molecular Weight: 470.5 g/mol

Description

The synthesis and analysis of heterocyclic compounds, including imidazolidinediones and thiazolidinediones, are of significant interest in organic and medicinal chemistry due to their diverse biological activities and potential in drug discovery. These compounds serve as key scaffolds in the design and synthesis of new molecules with potential therapeutic applications.

Synthesis Analysis

The synthesis of complex heterocyclic compounds often involves multi-step reactions, including condensation, cyclization, and functionalization processes. For example, the practical synthesis of 5,5′-Methylene-bis(benzotriazole) demonstrates the importance of developing efficient, environmentally benign methods for preparing heterocyclic intermediates (Gu et al., 2009).

Molecular Structure Analysis

The structural analysis of heterocyclic compounds often involves spectroscopic techniques such as NMR, IR, and mass spectrometry, alongside X-ray crystallography for solid-state structures. For instance, the evaluation of metal(II) 2-fluorobenzoate complexes highlights the diverse structural motifs achievable with different ligands and metals (Öztürkkan & Necefoğlu, 2022).

Chemical Reactions and Properties

Heterocyclic compounds, including imidazolidinediones and thiazolidinediones, participate in a wide range of chemical reactions, offering pathways to various bioactive molecules. The reactivity of these scaffolds enables the introduction of diverse functional groups, enhancing the pharmacological profile of the derivatives (Gomaa & Ali, 2020).

Physical Properties Analysis

The physical properties of heterocyclic compounds, such as solubility, melting points, and crystallinity, are crucial for their application in drug formulation. Studies like the synthesis and antioxidant evaluation of 4-Arylmethylideneisoxazol-5(4H)-ones provide insights into optimizing these properties for better pharmacokinetic profiles (Laroum et al., 2019).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and the potential for interactions with biological targets, are fundamental in the design of therapeutic agents. Research on compounds like 2,4-thiazolidinediones explores their role as core structures for developing inhibitors with diverse biological activities (Verma et al., 2019).